![molecular formula C14H18N2O2 B1518720 5-allyl-7-amino-3,3-dimethyl-2,3-dihydro-1,5-benzoxazepin-4(5H)-one CAS No. 1172240-96-8](/img/structure/B1518720.png)
5-allyl-7-amino-3,3-dimethyl-2,3-dihydro-1,5-benzoxazepin-4(5H)-one
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Overview
Description
5-allyl-7-amino-3,3-dimethyl-2,3-dihydro-1,5-benzoxazepin-4(5H)-one (5-AA-3,3-DMD-2,3-DHB-1,5-BXZ-4(5H)-1) is a novel synthetic compound with potential applications in the fields of medicine, biochemistry, and pharmacology. It is a heterocyclic compound composed of five carbon atoms and three nitrogen atoms, and is classified as a benzoxazepinone. This compound has a unique structure and various properties that can be exploited for various research applications.
Scientific Research Applications
Dopaminergic Activity of Benzazepines
- Benzazepine derivatives have been evaluated for their agonistic activities on central and peripheral dopamine receptors. These compounds were synthesized via cyclization of certain amino alcohols and showed evidence of dopaminergic activity, which was assessed through their effects on renal blood flow and their ability to stimulate rat striatal adenylate cyclase, suggesting potential applications in neurological and renal functions (Pfeiffer et al., 1982).
Antioxidant Activity and Enzyme Inhibition
- Amino-1,5-benzoxazepines were synthesized and evaluated for their antioxidant activity and ability to inhibit lipid peroxidation. The study found certain derivatives to be potent inhibitors, indicating their potential use in conditions associated with oxidative stress and inflammation (Neochoritis et al., 2010).
Protein-Tyrosine Kinase Inhibition
- Novel 3,4-dihydro-1-benzoxepin-5(2H)-one derivatives have been synthesized and evaluated for their inhibitory activity against protein-tyrosine kinases (PTKs), with certain derivatives showing efficacy in inhibiting ErbB1 and ErbB2. This suggests their utility in the development of cancer therapeutics (Li et al., 2017).
Angiotensin Converting Enzyme Inhibition
- A series of 3-amino-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-1-acetic acid derivatives were prepared and tested for their inhibition of angiotensin converting enzyme, highlighting the potential for these compounds in the treatment of hypertension (Stanton et al., 1985).
Olfactory Properties
- Derivatives of benzoxazepines have been synthesized and evaluated for their olfactory properties, demonstrating unique marine and spicy-vanillic odors. This research could have implications for the development of new fragrances or odorants (Kraft et al., 2010).
Properties
IUPAC Name |
7-amino-3,3-dimethyl-5-prop-2-enyl-2H-1,5-benzoxazepin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O2/c1-4-7-16-11-8-10(15)5-6-12(11)18-9-14(2,3)13(16)17/h4-6,8H,1,7,9,15H2,2-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOOKJZGSTNTZFK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COC2=C(C=C(C=C2)N)N(C1=O)CC=C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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